Cas no 1904213-17-7 (3-(1-(2-Cyclopropylacetyl)pyrrolidin-3-yl)thiazolidine-2,4-dione)

• Product Name: 3-(1-(2-Cyclopropylacetyl)pyrrolidin-3-yl)thiazolidine-2,4-dione
• CAS No: 1904213-17-7
• MF: C₁₂H₁₆N₂O₃S
• MW: 268.332041740417
• CID: 6020748
• PubChem ID: 92081860
• Update Time: 2025-06-08

3-(1-(2-Cyclopropylacetyl)pyrrolidin-3-yl)thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• AKOS025344636
• F6474-1827
• 3-(1-(2-cyclopropylacetyl)pyrrolidin-3-yl)thiazolidine-2,4-dione
• 3-[1-(2-cyclopropylacetyl)pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione
• 1904213-17-7
• 3-(1-(2-Cyclopropylacetyl)pyrrolidin-3-yl)thiazolidine-2,4-dione

• Inchi： 1S/C12H16N2O3S/c15-10(5-8-1-2-8)13-4-3-9(6-13)14-11(16)7-18-12(14)17/h8-9H,1-7H2
• InChI Key： ZLAYMZYJSRVFJZ-UHFFFAOYSA-N
• SMILES： S1CC(N(C1=O)C1CCN(C(CC2CC2)=O)C1)=O

Computed Properties

• Exact Mass: 268.08816355g/mol
• Monoisotopic Mass: 268.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 83Ų

Additional information on 3-(1-(2-Cyclopropylacetyl)pyrrolidin-3-yl)thiazolidine-2,4-dione

Introduction to 3-(1-(2-Cyclopropylacetyl)pyrrolidin-3-yl)thiazolidine-2,4-dione (CAS No. 1904213-17-7)

3-(1-(2-Cyclopropylacetyl)pyrrolidin-3-yl)thiazolidine-2,4-dione (CAS No. 1904213-17-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazolidinediones, which are known for their potential therapeutic applications, particularly in the treatment of metabolic disorders such as diabetes. The unique structural features of this compound, including the cyclopropylacetyl group and the thiazolidinedione scaffold, contribute to its distinct biological properties and pharmacological activities.

The development and study of 3-(1-(2-Cyclopropylacetyl)pyrrolidin-3-yl)thiazolidine-2,4-dione have been driven by the need for more effective and safer drugs to address metabolic diseases. Thiazolidinediones, in general, are known to act as peroxisome proliferator-activated receptor gamma (PPARγ) agonists, which play a crucial role in regulating glucose metabolism and insulin sensitivity. However, traditional thiazolidinediones have been associated with certain side effects, such as weight gain and cardiovascular risks. The introduction of the cyclopropylacetyl group in this compound aims to enhance its efficacy while reducing these adverse effects.

Recent studies have shown that 3-(1-(2-Cyclopropylacetyl)pyrrolidin-3-yl)thiazolidine-2,4-dione exhibits promising anti-diabetic properties. In vitro assays have demonstrated that this compound effectively activates PPARγ, leading to improved insulin sensitivity and glucose uptake in adipocytes and hepatocytes. Additionally, animal models have shown that treatment with this compound results in significant reductions in blood glucose levels and improved glycemic control without causing significant weight gain or other adverse effects commonly associated with traditional thiazolidinediones.

The pharmacokinetic profile of 3-(1-(2-Cyclopropylacetyl)pyrrolidin-3-yl)thiazolidine-2,4-dione has also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a relatively long half-life, which suggests that it could be administered less frequently compared to other anti-diabetic drugs. Furthermore, the compound shows minimal toxicity in preclinical studies, making it a promising candidate for further clinical development.

In addition to its anti-diabetic properties, preliminary studies have explored the potential of 3-(1-(2-Cyclopropylacetyl)pyrrolidin-3-yl)thiazolidine-2,4-dione in other therapeutic areas. For instance, its ability to modulate PPARγ activity may also have implications for the treatment of inflammatory diseases and certain types of cancer. Ongoing research is investigating its effects on inflammatory markers and tumor growth in various cell lines and animal models.

The synthesis of 3-(1-(2-Cyclopropylacetyl)pyrrolidin-3-yl)thiazolidine-2,4-dione involves several key steps that highlight its structural complexity. The cyclopropylacetyl group is introduced through a series of reactions that include alkylation and acylation steps. The thiazolidinedione scaffold is then formed through a condensation reaction between a thiosemicarbazide derivative and an appropriate ketone or aldehyde. The final product is purified using chromatographic techniques to ensure high purity and yield.

The potential applications of 3-(1-(2-Cyclopropylacetyl)pyrrolidin-3-yl)thiazolidine-2,4-dione extend beyond its use as an anti-diabetic agent. Its unique structure and biological activities make it a valuable tool for further research into the mechanisms underlying metabolic disorders and related conditions. As more data becomes available from ongoing clinical trials and preclinical studies, the full therapeutic potential of this compound will likely be realized.

In conclusion, 3-(1-(2-Cyclopropylacetyl)pyrrolidin-3-yl)thiazolidine-2,4-dione (CAS No. 1904213-17-7) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its promising anti-diabetic properties, favorable pharmacokinetic profile, and potential applications in other therapeutic areas make it an exciting candidate for further development. Continued research into this compound will undoubtedly contribute to the development of more effective treatments for metabolic disorders and related conditions.